Cas no 10036-02-9 (1-Indanone-2,2-d2)

• Product Name: 1-Indanone-2,2-d2
• CAS No: 10036-02-9
• MF: C₉H₈O
• MW: 134.171545982361
• CID: 211638
• PubChem ID: 11961910
• Update Time: 2024-03-01

1-Indanone-2,2-d2 Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one-2-d,2,3-dihydro-2-d- (9CI)
• 1-Indanone-2,2-d2(8CI)
• 1-indanone-2,2-d2
• 2,3-Dihydro-2-d-1H-inden-1-one-2-d
• 1H-Inden-1-one-2-d, 2,3-dihydro-2-d-
• 1-Indanone-2,2-d2

• Inchi： 1S/C9H8O/c10-9-6-5-7-3-1-2-4-8(7)9/h1-4H,5-6H2/i6D2
• InChI Key： QNXSIUBBGPHDDE-NCYHJHSESA-N
• SMILES： O=C1C2C=CC=CC=2CC1([2H])[2H]

Computed Properties

• Exact Mass: 134.070068366g/mol
• Monoisotopic Mass: 134.070068366g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 1.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones